![molecular formula C6H12O3 B6167016 [1,2-bis(hydroxymethyl)cyclopropyl]methanol CAS No. 503273-91-4](/img/no-structure.png)
[1,2-bis(hydroxymethyl)cyclopropyl]methanol
Overview
Description
[1,2-bis(hydroxymethyl)cyclopropyl]methanol, also known as BHMC, is a cyclic ether that has been studied for its potential applications in the synthesis of various compounds and molecules. Its unique structure and properties make it an attractive choice for a wide range of scientific research applications.
Scientific Research Applications
[1,2-bis(hydroxymethyl)cyclopropyl]methanol has been studied for its potential applications in the synthesis of various compounds and molecules. It has been used as a starting material for the synthesis of lactones, ethers, and epoxides, as well as for the synthesis of other cyclic ethers such as 1,2-bis(hydroxymethyl)cyclopropane and 1,2-bis(methoxymethyl)cyclopropane. [1,2-bis(hydroxymethyl)cyclopropyl]methanol has also been studied for its potential applications in the synthesis of drugs, including antibiotics and antifungals. Additionally, [1,2-bis(hydroxymethyl)cyclopropyl]methanol has been used in the synthesis of polymeric materials and in the development of novel catalysts.
Mechanism of Action
The mechanism of action of [1,2-bis(hydroxymethyl)cyclopropyl]methanol is not fully understood, but it is believed to involve the formation of a carbocation intermediate. This intermediate is then attacked by a nucleophile, resulting in the formation of a new carbon-carbon bond. Additionally, [1,2-bis(hydroxymethyl)cyclopropyl]methanol has been shown to be able to act as a Lewis acid, which can facilitate the formation of various types of bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of [1,2-bis(hydroxymethyl)cyclopropyl]methanol have not been studied extensively, but it is believed to be non-toxic and non-irritating. It has been shown to be relatively stable and non-reactive, which makes it an attractive choice for a variety of scientific research applications. Additionally, [1,2-bis(hydroxymethyl)cyclopropyl]methanol has been studied for its potential applications in the synthesis of drugs, including antibiotics and antifungals.
Advantages and Limitations for Lab Experiments
The main advantage of using [1,2-bis(hydroxymethyl)cyclopropyl]methanol in lab experiments is its unique structure and properties. Its cyclic ether structure makes it an attractive choice for a wide range of scientific research applications, and its relatively low toxicity and non-irritating nature make it an ideal choice for laboratory experiments. However, [1,2-bis(hydroxymethyl)cyclopropyl]methanol is not a very reactive compound, which can make it difficult to use in certain experiments. Additionally, [1,2-bis(hydroxymethyl)cyclopropyl]methanol is not very soluble in water, which can limit its use in aqueous solutions.
Future Directions
Due to its unique structure and properties, [1,2-bis(hydroxymethyl)cyclopropyl]methanol has a wide range of potential applications in scientific research. Future research should focus on the development of new synthetic methods for the synthesis of [1,2-bis(hydroxymethyl)cyclopropyl]methanol, as well as the development of new methods for its use in the synthesis of various compounds and molecules. Additionally, further research should focus on the biochemical and physiological effects of [1,2-bis(hydroxymethyl)cyclopropyl]methanol, as well as its potential applications in the synthesis of drugs, including antibiotics and antifungals. Finally, research should focus on the development of new catalysts and polymeric materials based on [1,2-bis(hydroxymethyl)cyclopropyl]methanol.
Synthesis Methods
[1,2-bis(hydroxymethyl)cyclopropyl]methanol can be synthesized through a variety of methods, including the Grignard reaction, the Barton-McCombie reaction, and the Williamson ether synthesis. The Grignard reaction involves the reaction of an alkyl halide with magnesium metal in an ether solvent, while the Barton-McCombie reaction is a radical-based reaction which involves the use of an alkyl halide, a base, and an alkyl radical. The Williamson ether synthesis is a nucleophilic substitution reaction that involves the reaction of an alkyl halide with an alcohol in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [1,2-bis(hydroxymethyl)cyclopropyl]methanol involves the reaction of cyclopropanone with formaldehyde in the presence of a base to form the intermediate 1,2-bis(hydroxymethyl)cyclopropane. This intermediate is then reacted with formaldehyde and a reducing agent to yield the final product.", "Starting Materials": [ "Cyclopropanone", "Formaldehyde", "Base", "Reducing agent" ], "Reaction": [ "Step 1: Cyclopropanone is reacted with formaldehyde in the presence of a base to form the intermediate 1,2-bis(hydroxymethyl)cyclopropane.", "Step 2: The intermediate is then reacted with formaldehyde and a reducing agent, such as sodium borohydride, to yield [1,2-bis(hydroxymethyl)cyclopropyl]methanol.", "Overall reaction: Cyclopropanone + 2 Formaldehyde + Base + Reducing agent → [1,2-bis(hydroxymethyl)cyclopropyl]methanol" ] } | |
CAS RN |
503273-91-4 |
Product Name |
[1,2-bis(hydroxymethyl)cyclopropyl]methanol |
Molecular Formula |
C6H12O3 |
Molecular Weight |
132.2 |
Purity |
95 |
Origin of Product |
United States |
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